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Compound of Interest

Compound Name: 3-Chloro-2-nitrophenol

Cat. No.: B096774 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physicochemical properties,

specifically the melting and boiling points, of 3-Chloro-2-nitrophenol. It also details a common

synthesis protocol and an analytical workflow for the characterization of nitrophenols.

Core Physicochemical Data
The accurate determination of melting and boiling points is fundamental for the purification,

identification, and handling of chemical compounds. The following table summarizes these key

physical constants for 3-Chloro-2-nitrophenol.

Property Value Conditions

Melting Point 41-42 °C Not Specified

Boiling Point 250.8 ± 20.0 °C at 760 mmHg

Experimental Protocols
Determination of Melting Point
A standard method for determining the melting point of a crystalline solid like 3-Chloro-2-
nitrophenol involves the use of a capillary melting point apparatus.
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Methodology:

Sample Preparation: A small amount of dry, purified 3-Chloro-2-nitrophenol is finely

powdered and packed into a capillary tube to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in the heating block of the melting point

apparatus.

Heating: The sample is heated at a steady rate of 1-2 °C per minute as it approaches the

expected melting point.

Observation: The temperature at which the substance first begins to melt (the first

appearance of liquid) and the temperature at which the substance is completely molten are

recorded as the melting point range. For pure substances, this range is typically narrow (0.5-

1 °C).

Synthesis of 3-Chloro-2-nitrophenol
A documented method for the synthesis of 3-Chloro-2-nitrophenol involves the nitration of m-

chlorophenol.[1]

Reaction:

m-Chlorophenol is subjected to a substitution reaction with concentrated nitric acid in an

acetate solvent. Following the reaction, the solvent is removed, and the product is purified by

column chromatography to yield 3-Chloro-2-nitrophenol.[1]

Detailed Steps:

In an appropriate reaction vessel, m-chlorophenol is dissolved in an acetate solvent.[1]

Concentrated nitric acid (HNO₃) is added portion-wise to the solution while maintaining a

controlled temperature to manage the exothermic reaction.[1]

After the addition is complete, the reaction mixture is stirred for a specified period to ensure

the completion of the reaction.

The solvent is then removed under reduced pressure.[1]
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The crude product is purified using column chromatography on silica gel, eluting with a

suitable solvent system to isolate the 3-Chloro-2-nitrophenol.[1]

Visualized Workflows
Synthesis Pathway of 3-Chloro-2-nitrophenol
The following diagram illustrates the synthetic route from m-chlorophenol to 3-Chloro-2-
nitrophenol.
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Caption: Synthesis pathway for 3-Chloro-2-nitrophenol.
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This diagram outlines a typical workflow for the quantitative analysis of nitrophenols, which is

applicable to 3-Chloro-2-nitrophenol.
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Caption: General analytical workflow for nitrophenols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. CN103360269B - Preparation method of 3-chloro-2-aminophenol - Google Patents
[patents.google.com]

To cite this document: BenchChem. [Technical Guide: Physicochemical Properties and
Synthesis of 3-Chloro-2-nitrophenol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b096774#3-chloro-2-nitrophenol-melting-point-and-
boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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